Cas no 74744-78-8 (Ethyl 2-(4-bromo-phenoxy)-benzoate)

• Product Name: Ethyl 2-(4-bromo-phenoxy)-benzoate
• CAS No: 74744-78-8
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• CID: 6627977
• PubChem ID: 23464800
• Update Time: 2024-01-05

Ethyl 2-(4-bromo-phenoxy)-benzoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10953526
• ethyl 2-(4-bromo-phenoxy)-benzoate
• 2-(4-bromophenoxy)benzoic acid ethyl ester
• 74744-78-8
• DTXSID901301680
• ethyl 2-(4-bromophenoxy)benzoate
• BJQYYHPYGWSGGP-UHFFFAOYSA-N
• Ethyl 2-(4-bromo-phenoxy)-benzoate

• Inchi： 1S/C15H13BrO3/c1-2-18-15(17)13-5-3-4-6-14(13)19-12-9-7-11(16)8-10-12/h3-10H,2H2,1H3
• InChI Key： BJQYYHPYGWSGGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 320.00481g/mol
• Monoisotopic Mass: 320.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5Ų